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Compound of Interest

Compound Name: 4-Cyclohexylbutanoyl chloride

CAS No.: 4441-67-2

Cat. No.: B2580528

Get Quote

Executive Summary
4-Cyclohexylbutanoyl chloride (also known as 4-cyclohexylbutyryl chloride) is a specialized

acyl halide intermediate used primarily in the synthesis of lipophilic pharmacophores.

Structurally, it combines a reactive acyl chloride "warhead" with a lipophilic cyclohexyl-propyl

tail. This dual nature presents unique challenges: the molecule is highly electrophilic and

moisture-sensitive, yet its non-polar tail influences its solubility profile and reaction kinetics in

biphasic systems.

This guide moves beyond basic MSDS data to provide a mechanistic understanding of the

molecule's behavior, ensuring high-yield downstream derivatization (e.g., Friedel-Crafts

acylation, amide coupling) while mitigating degradation risks.[1]

Part 1: Chemical Architecture & Physicochemical
Profile
Structural Analysis
The molecule consists of a cyclohexane ring attached to a butyryl chloride chain.
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Formula:

Molecular Weight: 188.7 g/mol

Key Feature: The

(propyl) spacer between the cyclohexane ring and the carbonyl group mitigates the steric
hindrance often seen in cyclohexanecarbonyl chloride.[1] This makes the carbonyl carbon
significantly more accessible to nucleophiles, increasing reaction rates but also susceptibility
to hydrolysis.

Physicochemical Properties (Experimental & Predicted)
Property Value / Description Context for Application

Physical State Colorless to pale yellow liquid

Viscosity is higher than simple

aliphatic acyl chlorides due to

the cyclohexyl ring.

Boiling Point
~135–140°C at 15 mmHg

(Predicted)

Critical: Do not distill at

atmospheric pressure;

decomposition is likely. Use

high vacuum (<5 mmHg) for

purification.

Density ~1.02 – 1.05 g/mL

Slightly denser than water, but

phase separation is

complicated by rapid

hydrolysis at the interface.[1]

Solubility
Soluble in DCM, THF, Toluene,

Hexane

Protocol: Avoid protic solvents

(MeOH, EtOH) and

hygroscopic ethers unless

freshly distilled.[1]

Lipophilicity
High (LogP ~3.5 for parent

acid)

The hydrophobic tail facilitates

transport across cell

membranes in biological

assays of its derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/CN101492375B/en
https://patents.google.com/patent/CN101492375B/en
https://patents.google.com/patent/CN101492375B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2580528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Reactivity Matrix & Mechanistic Insights
The Electrophilic Warhead
4-Cyclohexylbutanoyl chloride reacts via Nucleophilic Acyl Substitution. The mechanism

follows an addition-elimination pathway where the chloride ion is the leaving group.[1][2]
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Figure 1: Primary reactivity pathways.[1] Note that hydrolysis (Red path) is the primary

degradation mode.[1]

Critical Reaction Considerations
Friedel-Crafts Acylation:

Insight: Unlike short-chain acyl chlorides, the cyclohexyl tail adds steric bulk remote from

the reaction center.[1] This does not hinder the reaction but influences the solubility of the

Lewis Acid complex.

Recommendation: Use Dichloromethane (DCM) over Nitrobenzene. The lipophilic tail

ensures good solubility in DCM, whereas complexation in Nitrobenzene can lead to

difficult emulsions during workup.
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Amidation (Schotten-Baumann conditions):

Insight: The reaction is highly exothermic.

Protocol: Always add the acid chloride dropwise to the amine solution at 0°C. Adding the

amine to the neat acid chloride can cause localized heating and runaway side reactions

(ketene formation via elimination, though less likely with this structure, is possible).[1]

Part 3: Stability & Degradation Kinetics
The Hydrolysis Threat
The primary instability factor is moisture. The hydrolysis reaction is autocatalytic in bulk

storage:

The generated HCl gas increases pressure in sealed containers and can catalyze further
degradation of impurities.

Stability Data (Estimated)
Shelf Life (Stored at 2-8°C, under Argon): 6–12 months.

Shelf Life (Room Temp, opened cap): < 48 hours before significant titer loss.

Hydrolysis Rate: Slower than Acetyl Chloride (due to lipophilicity limiting water contact) but

faster than Benzoyl Chloride (due to lack of conjugation).

Part 4: Synthetic Utility & Protocols
In-Situ Synthesis Protocol (Recommended)
Because 4-cyclohexylbutanoyl chloride is sensitive, fresh preparation from 4-

cyclohexylbutyric acid is the "Gold Standard" for reliability.[1]

Reagents:

4-Cyclohexylbutyric acid (1.0 equiv)[1]

Oxalyl Chloride (1.2 equiv) (Preferred over Thionyl Chloride for cleaner workup)
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DMF (Catalytic amount, 2-3 drops)[1]

Solvent: Anhydrous DCM[1]

Step-by-Step Workflow:

Setup: Flame-dry a round-bottom flask. Purge with Nitrogen/Argon.[3]

Dissolution: Dissolve 4-cyclohexylbutyric acid in anhydrous DCM (0.5 M concentration).

Activation: Add catalytic DMF.

Chlorination: Add Oxalyl Chloride dropwise at 0°C. Gas evolution (

,

,

) will occur immediately.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours.

Validation: Monitor by TLC (convert an aliquot to methyl ester with MeOH to check

disappearance of acid).

Isolation: Concentrate under reduced pressure. Do not wash with water.

Usage: Redissolve the crude yellow oil in the reaction solvent for the next step immediately.

Quality Control: Morpholine Titration
To determine the precise concentration (Molarity) of your acid chloride before use:

React a known volume of acid chloride with excess Morpholine (forms a stable amide).

Back-titrate the remaining Morpholine with standard HCl solution.

Why? This distinguishes active acid chloride from hydrolyzed acid impurities, which simple

acid-base titration cannot do.
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Part 5: Handling, Storage, & Safety[1][4][5]
Storage Hierarchy

Best: Sealed ampoule, under Argon, -20°C.

Acceptable: Schlenk flask, greased joints, under Nitrogen, 4°C.

Avoid: Screw-cap vials with septa (HCl gas corrodes needles and degrades septa over time).

Safety Matrix
Hazard Description Mitigation

Inhalation
Releases HCl gas on contact

with mucosal moisture.

Handle only in a fume hood.

Keep sash low.

Skin Contact

Lipophilic tail allows rapid

dermal absorption; acid burns

follow.

Wear Double Nitrile gloves. If

splashed, wash with

polyethylene glycol (PEG)

followed by water (PEG

solubilizes the lipophile better

than water alone).

Pressure
Old bottles may be pressurized

with HCl.

Open carefully.[3][4] Use a

needle to vent inert gas before

withdrawing liquid.
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Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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